![molecular formula C21H27N5O5 B2471744 7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione CAS No. 313551-75-6](/img/structure/B2471744.png)
7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H27N5O5 and its molecular weight is 429.477. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
One study details the synthesis and cardiovascular activity of new 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones, highlighting their potential for electrocardiographic, antiarrhythmic, and hypotensive activity. This research demonstrates the structural complexity and the potential therapeutic applications of purine derivatives (Chłoń-Rzepa et al., 2004).
Biological Activities
- Cardiovascular Activity : The study by Chłoń-Rzepa et al. (2004) synthesized purine derivatives that displayed strong prophylactic antiarrhythmic activity and observed hypotensive activity in some analogues. This suggests potential applications in managing cardiovascular conditions.
- Antihistaminic and Aromatase Inhibitory Activity : Other research focused on derivatives of theophylline and theobromine, which exhibited good inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating potential for antihistaminic applications. Additionally, 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones were evaluated as inhibitors of estrogen biosynthesis, showing promise in the treatment of hormone-dependent breast cancer (Pascal et al., 1985); (Hartmann & Batzl, 1986).
Pharmacological Potentials
- Lipid Peroxidation Inhibitors : Compounds were described as potent inhibitors of lipid peroxidation, offering insights into the development of novel therapeutics for conditions associated with oxidative stress (Braughler et al., 1987).
- Serotonin Receptor Affinity : A study presented new 8-aminoalkyl derivatives of purine-2,6-dione with potential psychotropic activity, emphasizing the importance of chemical diversification in the purine-2,6-dione structure for the discovery of new ligands with potential antidepressant and anxiolytic properties (Chłoń-Rzepa et al., 2013).
properties
IUPAC Name |
7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O5/c1-24-18-17(19(28)23-21(24)29)26(20(22-18)25-10-4-3-5-11-25)12-14(27)13-31-16-8-6-15(30-2)7-9-16/h6-9,14,27H,3-5,10-13H2,1-2H3,(H,23,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTNUYWKLBMVQEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCC3)CC(COC4=CC=C(C=C4)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.